Cas no 1049439-68-0 (1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine)
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
- 1-(4-fluorophenyl)sulfonyl-4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]piperazine
- F5251-0236
- 1049439-68-0
- 1-((4-fluorophenyl)sulfonyl)-4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazine
- AKOS024503043
-
- Inchi: 1S/C19H21FN6O3S/c1-29-17-6-4-16(5-7-17)26-19(21-22-23-26)14-24-10-12-25(13-11-24)30(27,28)18-8-2-15(20)3-9-18/h2-9H,10-14H2,1H3
- InChI Key: DGIAKFNBXWSFAM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)F)(N1CCN(CC2=NN=NN2C2C=CC(=CC=2)OC)CC1)(=O)=O
Computed Properties
- Exact Mass: 432.13798789g/mol
- Monoisotopic Mass: 432.13798789g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 641
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 102Ų
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5251-0236-2μmol |
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine |
1049439-68-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0236-5μmol |
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine |
1049439-68-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0236-10μmol |
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine |
1049439-68-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0236-20μmol |
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine |
1049439-68-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0236-1mg |
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine |
1049439-68-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0236-2mg |
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine |
1049439-68-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0236-3mg |
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine |
1049439-68-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0236-4mg |
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine |
1049439-68-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0236-5mg |
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine |
1049439-68-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5251-0236-10mg |
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine |
1049439-68-0 | 10mg |
$79.0 | 2023-09-10 |
1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
Comprehensive Overview of 1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine (CAS No. 1049439-68-0)
The compound 1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine, identified by its CAS No. 1049439-68-0, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and biochemical research. This molecule integrates a fluorobenzenesulfonyl moiety, a tetrazole ring, and a piperazine backbone, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of enzyme inhibition and receptor interaction studies.
In recent years, the demand for novel sulfonamide and tetrazole-containing compounds has surged, driven by their diverse pharmacological properties. The 1-(4-fluorobenzenesulfonyl) group in this compound is notable for its electron-withdrawing effects, which can enhance binding affinity to specific protein targets. Meanwhile, the 4-methoxyphenyl substituent on the tetrazole ring contributes to improved solubility and metabolic stability—a critical factor in drug development. These attributes align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced lipophilicity and bioavailability.
The structural complexity of CAS No. 1049439-68-0 has also sparked interest in computational chemistry and AI-driven drug discovery. Molecular docking simulations suggest potential interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes, which are hot topics in oncology and neurology research. For instance, the piperazine core is a common pharmacophore in CNS-active drugs, raising questions about its applicability in neurodegenerative disease models. Such inquiries frequently appear in search engine queries, reflecting the compound's relevance to cutting-edge therapeutic areas.
From a synthetic chemistry perspective, the preparation of 1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine involves multi-step protocols, including sulfonylation and tetrazole cyclization reactions. Optimizing these processes is a recurring theme in academic discussions, as evidenced by publications focusing on green chemistry and catalyst efficiency. Environmental sustainability in synthesis is a growing concern among chemists, making this compound a case study for eco-friendly methodologies.
Beyond its chemical properties, CAS No. 1049439-68-0 has garnered attention in high-throughput screening (HTS) campaigns. Its unique scaffold allows for structural derivatization, addressing the pharmaceutical industry's need for fragment-based drug discovery. Questions about its structure-activity relationships (SAR) and toxicology profiles are common in scientific forums, underscoring the need for further preclinical evaluation. As the scientific community leans toward personalized medicine, such compounds could play pivotal roles in tailored therapeutic strategies.
In summary, 1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine exemplifies the intersection of synthetic innovation and biological relevance. Its CAS No. 1049439-68-0 serves as a gateway to exploring advanced topics like cheminformatics, targeted therapy, and molecular dynamics—all of which dominate contemporary scientific discourse. Future research will likely clarify its translational potential, solidifying its place in modern drug development pipelines.
1049439-68-0 (1-(4-fluorobenzenesulfonyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)